Cas no 1805934-18-2 (6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid)

• Product Name: 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid
• CAS No: 1805934-18-2
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4949287
• Update Time: 2025-06-13

6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5ClF3NO2/c9-6-3(8(10,11)12)1-2-4(13)5(6)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： GSMFGNBHFZPHNB-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid

Comprehensive Overview of 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid (CAS No. 1805934-18-2)

6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid (CAS No. 1805934-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted benzoic acid derivative is characterized by its unique molecular structure, which combines an amino group, a chloro substituent, and a trifluoromethyl group on a benzoic acid backbone. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

The compound's CAS number 1805934-18-2 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid synthesis" or "CAS 1805934-18-2 applications" to explore its synthetic pathways and industrial uses. Its trifluoromethyl group is particularly noteworthy, as this moiety is frequently incorporated into modern pharmaceuticals to enhance metabolic stability and bioavailability—a trend highlighted in recent drug discovery publications.

In the context of green chemistry, the demand for efficient and sustainable synthesis methods for halogenated benzoic acids like this compound has risen. Queries such as "eco-friendly synthesis of 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid" reflect this growing interest. The compound's potential role in catalysis and material science is also under investigation, with studies focusing on its use as a ligand or building block for advanced polymers.

From an analytical perspective, 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid requires precise characterization techniques such as HPLC, NMR, and mass spectrometry. Laboratories frequently search for "CAS 1805934-18-2 purity analysis" or "spectral data for trifluoromethyl benzoic acid derivatives" to ensure quality control. The compound's stability under various pH conditions and solubility profiles are additional focal points for formulation scientists.

Emerging applications in bioconjugation and proteomics have further expanded the relevance of this chemical. Its amino group allows for selective functionalization, making it a candidate for designing fluorescent probes or targeted drug delivery systems. Recent patent filings related to "trifluoromethylated aromatic amines in diagnostics" underscore its versatility.

Regulatory compliance for CAS 1805934-18-2 adheres to global chemical inventories like REACH and TSCA, with safety data sheets emphasizing proper handling protocols. Environmental persistence and biodegradability of such halogenated aromatic compounds remain active research areas, addressing concerns raised by queries like "ecological impact of trifluoromethyl benzoic acids."

In summary, 6-Amino-2-chloro-3-(trifluoromethyl)benzoic acid represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its structural complexity and functional diversity continue to inspire cross-disciplinary research, aligning with contemporary scientific priorities such as precision medicine and sustainable manufacturing.